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Structural Fundamentals of CRP

Feature Description

Protein Family Pentraxin (PTX) superfamily [1]

Quaternary Structure Cyclic pentamer (five identical subunits) [1]

Molecular Weight ~115 kDa (human) [1]

Key Structural Motif "Jelly-like lectin fold" in each subunit [1]

Calcium Dependence Binds two calcium ions for stable structure and ligand binding [1]

Symmetry Exhibits cyclic (C5) symmetry [1]

The diagram below illustrates the core structure of a native CRP pentamer and its transition to a monomeric

form.
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CRP pentameric structure and conformational change to monomeric form.
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Structure-Function Relationships

Structural Feature Functional Role Ligand/Target

Recognition Face Calcium-dependent binding to pathogen-

associated molecular patterns [1]

Phosphocholine (PC) on microbes

and damaged cells [1]

Effector Face Activation of immune effector pathways [1] C1q (complement), Fcγ receptors

[1]

Pentameric
(pCRP) Form

Weak anti-inflammatory activity; early host

defense [2]

PC on pathogens [1] [3]

Monomeric
(mCRP) Form

Strong pro-inflammatory activity;

inflammation amplification [2]

Lipid rafts (via exposed cholesterol-

binding site) [2]

The functional dynamics between pCRP and mCRP are central to CRP's role in inflammation, as shown in

the following signaling pathway.
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CRP functional dynamics: from synthesis to pro-inflammatory effects.
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Key Experimental Protocols

Method Application in CRP Research Key Insights

X-ray Crystallography Solved native (1GNH) and PC-

bound (1B09) structures; revealed
decamer form when calcium-

depleted (1LJ7) [1].

Identified key residues (Phe-66, Glu-

81) for PC binding and calcium's role
[1].

Cryo-Electron
Microscopy (Cryo-EM)

Analyzed CRP structure at different

pH levels and with/without PC
ligand [1].

Revealed perfect C5 symmetric

pentagon, unlike imperfect
crystallography angles [1].

Cryo-Electron
Tomography (Cryo-ET)

Resolved structure of CRP bound to
PC and the C1 complement

complex [1].

Showed CRP forms a rectangular
tetrameric platform (not hexameric)

to activate complement [1].

Calcium-dependent
Affinity
Chromatography

Purification of CRP from various

species (human, mouse, horseshoe
crab) using PC-binding [1].

Confirmed calcium-dependent PC

binding is an evolutionarily
conserved property [1].

In Vivo Murine Models Investigated protective role of
human CRP against S. pneumoniae
infection [3].

Established time-dependent
protection: pCRP effective in early

infection, mCRP also effective in late
stage [3].

Clinical and Diagnostic Relevance

CRP Form Clinical Significance Interpretation

Serum pCRP
(Conventional)

Marker of active

inflammation and tissue
damage [2].

Levels >10 μg/ml indicate ongoing

inflammation; rising levels suggest
progression [2].

Serum pCRP (High-
Sensitivity, hsCRP)

Marker for low-grade
systemic inflammation [2].

Levels <10 μg/ml; interpreted with full
clinical evaluation due to non-specificity [2].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11211361/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11211361/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11211361/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11211361/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11211361/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11211361/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11211361/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11211361/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2019.00166/full
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2019.00166/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC7511658/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7511658/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7511658/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7511658/
https://www.smolecule.com/products/s1793723?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


CRP Form Clinical Significance Interpretation

Tissue-localized mCRP Proposed amplifier of local
inflammatory response [2].

Not directly measured in routine serum
tests; generated in situ at sites of

inflammation [2].

The structural and functional nuances of CRP open avenues for therapeutic intervention. Future research

focusing on the precise regulation of the pCRP to mCRP transition, or targeting the specific bioactivities of

each isoform, holds significant promise for modulating immune responses in inflammatory diseases,

infections, and cancer.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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